Cas no 1805177-95-0 (Methyl 6-bromomethyl-3-cyano-2-mercaptobenzoate)

• Product Name: Methyl 6-bromomethyl-3-cyano-2-mercaptobenzoate
• CAS No: 1805177-95-0
• MF: C₁₀H₈BrNO₂S
• MW: 286.145020484924
• CID: 4954265
• Update Time: 2025-09-28

Methyl 6-bromomethyl-3-cyano-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromomethyl-3-cyano-2-mercaptobenzoate

• Inchi： 1S/C10H8BrNO2S/c1-14-10(13)8-6(4-11)2-3-7(5-12)9(8)15/h2-3,15H,4H2,1H3
• InChI Key： PTTJIEGBXQLFTK-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=C(C=1C(=O)OC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 6-bromomethyl-3-cyano-2-mercaptobenzoate

Methyl 6-bromomethyl-3-cyano-2-mercaptobenzoate (CAS 1805177-95-0): A Versatile Building Block in Organic Synthesis

In the realm of organic chemistry, Methyl 6-bromomethyl-3-cyano-2-mercaptobenzoate (CAS 1805177-95-0) has emerged as a valuable intermediate with diverse applications. This compound, characterized by its unique combination of functional groups, plays a pivotal role in the synthesis of complex molecules. Researchers and pharmaceutical companies are increasingly interested in this bromomethyl-substituted benzoate derivative due to its reactivity and potential in drug discovery.

The molecular structure of Methyl 6-bromomethyl-3-cyano-2-mercaptobenzoate features three key functional moieties: a bromomethyl group at position 6, a cyano group at position 3, and a mercapto group at position 2. This trifunctional nature makes it particularly useful in multicomponent reactions and click chemistry applications. The ester group at position 1 further enhances its versatility, allowing for various transformations under mild conditions.

Recent trends in medicinal chemistry have highlighted the importance of heterocyclic compounds and sulfur-containing molecules, both of which can be efficiently prepared using Methyl 6-bromomethyl-3-cyano-2-mercaptobenzoate as a starting material. The compound's electron-withdrawing cyano group and nucleophilic thiol group create an interesting electronic environment that facilitates various coupling reactions, making it a favorite among synthetic chemists working on kinase inhibitors and covalent binders.

The synthetic utility of CAS 1805177-95-0 extends beyond pharmaceutical applications. Material scientists have explored its use in creating functionalized polymers and molecular scaffolds for advanced materials. The bromomethyl group serves as an excellent handle for further functionalization through nucleophilic substitution reactions, while the mercapto group can participate in thiol-ene click chemistry or form disulfide bonds.

From a commercial perspective, the demand for Methyl 6-bromomethyl-3-cyano-2-mercaptobenzoate has been steadily increasing. Suppliers typically offer this compound with high purity (>98%) to meet the stringent requirements of pharmaceutical research. Current market analysis suggests growing interest in custom synthesis services for derivatives of this benzoate ester, particularly in the context of fragment-based drug discovery and proteolysis targeting chimeras (PROTACs) development.

Storage and handling of Methyl 6-bromomethyl-3-cyano-2-mercaptobenzoate require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light and moisture. While not exceptionally sensitive, the bromomethyl functionality can be reactive, necessitating proper storage conditions to maintain stability over extended periods.

Analytical characterization of CAS 1805177-95-0 typically involves a combination of techniques. High-performance liquid chromatography (HPLC) is commonly used for purity assessment, while nuclear magnetic resonance (NMR) spectroscopy provides detailed structural information. The distinctive chemical shifts of the aromatic protons and the bromomethyl group serve as valuable diagnostic markers for quality control purposes.

In recent applications, researchers have utilized Methyl 6-bromomethyl-3-cyano-2-mercaptobenzoate in the development of fluorescent probes and bioconjugation reagents. The compound's ability to serve as a multifunctional linker has made it particularly valuable in the growing field of chemical biology, where precise control over molecular architecture is crucial for studying biological systems.

The future outlook for Methyl 6-bromomethyl-3-cyano-2-mercaptobenzoate appears promising. As synthetic methodologies continue to advance, particularly in areas like late-stage functionalization and C-H activation, this compound is likely to find even broader utility. Its balanced reactivity profile and the growing importance of sulfur-containing pharmacophores in drug design suggest that CAS 1805177-95-0 will remain a relevant building block in organic synthesis for years to come.

For researchers considering working with Methyl 6-bromomethyl-3-cyano-2-mercaptobenzoate, it's worth noting that several optimized synthetic protocols have been published in recent literature. These methods often focus on improving the atom economy of reactions involving this intermediate or developing more sustainable approaches to its utilization. The compound's compatibility with various green chemistry principles makes it an attractive choice for environmentally conscious synthetic campaigns.